molecular formula C16H20ClNO3 B8328517 Tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate

Tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate

Cat. No.: B8328517
M. Wt: 309.79 g/mol
InChI Key: IVMVARQEZXURRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate is a useful research compound. Its molecular formula is C16H20ClNO3 and its molecular weight is 309.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H20ClNO3

Molecular Weight

309.79 g/mol

IUPAC Name

tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate

InChI

InChI=1S/C16H20ClNO3/c1-11-8-12(10-18)9-13(17)15(11)20-7-5-6-14(19)21-16(2,3)4/h8-9H,5-7H2,1-4H3

InChI Key

IVMVARQEZXURRY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1OCCCC(=O)OC(C)(C)C)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-chloro-4-hydroxy-5-methyl-benzonitrile (1.15 g, 6.87 mmol) and Cs2CO3 (13.43 g, 41.2 mmol) in DMF (45 mL) is stirred at rt for 30 min before tert.-butyl 4-bromobutanoate (1.55 g, 6.95 mmol) is added. The orange suspension is stirred at 65° C. for 72 h. Another portion of tert.-butyl 4-bromobutanoate (1.55 g, 6.95 mmol) is added and stirring is continued at 65° C. for 24 h. The mixture is dilued with water (150 mL) and extracted three times with DCM (3×50 mL) and EA (3×50 mL). The org. extracts are combined, dried over MgSO4, filtered and concentrated. The crude product is purified by MPLC on silica gel eluting with heptane:EA:methanol to give tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate (645 mg) as a colourless oil; LC-MS: tR=1.01 min, [M+H]+=no mass detectable; 1H NMR (D6-DMSO): δ 7.94 (d, J=1.7 Hz, 1H), 7.75 (d, J=1.3 Hz, 1H), 3.95 (t, J=6.3 Hz, 2H), 2.46 (t, J=7.2 Hz, 2H), 2.30 (s, 3H), 1.98 (quint, J=6.6 Hz, 2H), 1.41 (s, 9H).
Quantity
1.15 g
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
13.43 g
Type
reactant
Reaction Step One
Name
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
1.55 g
Type
reactant
Reaction Step Two
Quantity
1.55 g
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
reactant
Reaction Step Four

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